2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine

• IUPAC Name: 2-(2-methoxyphenyl)-4,4-diphenyl-1,2-dihydro-3,1-benzoxazine
• InChI: InChI=1S/C27H23NO2/c1-29-25-19-11-8-16-22(25)26-28-24-18-10-9-17-23(24)27(30-26,20-12-4-2-5-13-20)21-14-6-3-7-15-21/h2-19,26,28H,1H3
• InChI Key: BXGZJQDYMVVGLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2NC3=CC=CC=C3C(O2)(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H23NO2
• Molecular Weight: 393.5 g/mol

Description

2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine (MDB) is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. MDB is a benzoxazine derivative that possesses a unique chemical structure, which makes it an interesting target for synthesis and investigation.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cancer cell growth and proliferation. 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for the development of anticancer drugs.
Biochemical and physiological effects:
2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has been shown to have a low toxicity profile and is well-tolerated in animal studies. It has been shown to have minimal effects on normal cells, which is an important characteristic for the development of anticancer drugs. 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has also been shown to have anti-inflammatory and antioxidant effects, which may have potential applications in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has several advantages for use in lab experiments, including its unique chemical structure, low toxicity profile, and potential applications in drug development. However, its complex synthesis process and limited availability may pose challenges for researchers.

Future Directions

There are several future directions for research on 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine, including the optimization of its synthesis process, investigation of its mechanism of action, and development of novel derivatives with improved properties. 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine may also have potential applications in other fields, such as material science and polymer chemistry. Further research is needed to fully understand the potential of 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine and its derivatives.

Scientific Research Applications

2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has shown promising results in various scientific research fields, including medicinal chemistry, material science, and polymer chemistry. In medicinal chemistry, 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has been investigated for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In material science, 2-(2-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine has been used as a monomer for the synthesis of novel polymers with unique properties, such as high thermal stability and flame retardancy.